Cas no 2757872-22-1 (4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2757872-22-1
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5971558
• PubChem ID: 165992332
• Update Time: 2025-10-29

4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37101816
• 2757872-22-1
• 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c1-2-8-3-9(4-8,7(16)17)14(5-8)6(15)10(11,12)13/h2-5H2,1H3,(H,16,17)
• InChI Key： XMUVIHGOJADYTD-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2(CC)CC1(C(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Comprehensive Overview of 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2757872-22-1)

The compound 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2757872-22-1) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its azabicyclo[2.1.1]hexane core, combined with the trifluoroacetyl and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for novel heterocyclic compounds like 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has surged due to their role in addressing challenges in medicinal chemistry and material science. The compound's rigid bicyclic framework enhances metabolic stability, a critical factor in the development of next-generation therapeutics. This aligns with current trends in AI-driven drug design, where computational models prioritize scaffolds with optimal pharmacokinetic properties.

The synthesis of CAS No. 2757872-22-1 involves multi-step organic transformations, often leveraging catalyzed cyclization and fluorination techniques. Its trifluoroacetyl group is particularly noteworthy, as it introduces electron-withdrawing effects that can influence reactivity in downstream applications. This feature is frequently explored in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing areas in precision medicine.

From an industrial perspective, 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting flow chemistry and biocatalysis to produce such compounds with reduced environmental impact. These methods align with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize eco-friendly chemical production.

Analytical characterization of this compound typically employs NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. Its crystalline properties have been studied for potential applications in pharmaceutical co-crystals, a field gaining traction for improving drug solubility and bioavailability. This ties into broader discussions about formulation optimization in the pharmaceutical industry.

In summary, 4-Ethyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a compelling case study at the intersection of structural innovation and applied chemistry. Its multifaceted utility—from drug discovery to material engineering—positions it as a compound of enduring relevance in scientific research. Future studies may explore its derivatives for targeted therapies or advanced functional materials, further expanding its impact across disciplines.